Cas no 879575-21-0 (N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 879575-21-0
• MF: C₂₅H₂₈N₄O₃
• MW: 432.514825820923
• CID: 5362524
• Update Time: 2025-07-15

N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C25H28N4O3/c1-16-14-23(26-13-12-18-10-11-21(31-4)22(15-18)32-5)29-25(27-16)24(17(2)28-29)19-8-6-7-9-20(19)30-3/h6-11,14-15,26H,12-13H2,1-5H3
• InChI Key： OAFLENBUJMWPPU-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3OC)C(C)=NN1C(NCCC1=CC=C(OC)C(OC)=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-amine

N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 879575-21-0): A Comprehensive Overview

N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 879575-21-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is characterized by a central pyrazolopyrimidine core substituted with various functional groups. The presence of methoxy groups on the phenyl rings and the ethylamine side chain contributes to its unique pharmacological profile. These substituents play a crucial role in modulating the compound's interactions with biological targets and enhancing its bioavailability.

Recent studies have highlighted the potential of N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has shown significant antiviral activity against several viral strains. Research conducted at the University of California demonstrated that this compound effectively inhibits the replication of influenza virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral RNA synthesis and protein expression, thereby preventing viral propagation.

The anticancer potential of N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine has also been extensively investigated. A study published in Cancer Research found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. It has been shown to be particularly effective against breast cancer and lung cancer cell lines. The selective toxicity towards cancer cells and minimal cytotoxicity towards normal cells make it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine have been evaluated in preclinical studies. These studies indicate that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, with a half-life that allows for once-daily dosing in clinical settings.

Toxicity studies have shown that N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 100 mg/kg. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine involves several steps and requires careful optimization to achieve high yields and purity. The key intermediates include 3-amino-pyrazole derivatives and substituted phenols. The final step typically involves a coupling reaction between these intermediates under controlled conditions to form the desired product.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 879575-21-0) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive target for drug development. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use.